Cas no 1807258-89-4 (Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate)
Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate
-
- Inchi: 1S/C10H8F2N2O2/c1-16-9(15)4-6-2-7(5-13)14-8(3-6)10(11)12/h2-3,10H,4H2,1H3
- InChI Key: FEOALUCSOIKJAR-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C=C(C#N)N=1)CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- XLogP3: 1.3
- Topological Polar Surface Area: 63
Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009234-250mg |
Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate |
1807258-89-4 | 95% | 250mg |
$989.80 | 2022-03-31 | |
| Alichem | A029009234-1g |
Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate |
1807258-89-4 | 95% | 1g |
$2,895.00 | 2022-03-31 |
Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate
Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1807258-89-4): A Comprehensive Overview
Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1807258-89-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its pyridine core structure and functional groups, exhibits unique chemical properties that make it a valuable intermediate in the development of various bioactive molecules.
The molecular structure of Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate consists of a pyridine ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 6-position, and an acetate moiety at the 4-position. These substituents contribute to its distinct reactivity and potential applications in medicinal chemistry. The presence of the cyano group enhances its ability to participate in nucleophilic addition reactions, while the difluoromethyl group introduces additional electronic and steric effects that can influence its biological activity.
In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The compound Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate has been studied for its potential role in the development of novel therapeutic agents. Its unique structural features make it a promising candidate for further investigation in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.
One of the most compelling aspects of Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate is its versatility as a synthetic intermediate. The compound can be readily modified through various chemical transformations to yield a wide range of derivatives with tailored biological activities. For instance, the cyano group can be reduced to an amine, or the difluoromethyl group can be further functionalized to introduce additional pharmacophores. These modifications allow researchers to fine-tune the properties of the compound, making it adaptable to different drug discovery programs.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and bioavailability. The incorporation of a difluoromethyl group in Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate aligns with this trend, as it provides several advantages over non-fluorinated analogs. The electron-withdrawing nature of the difluoromethyl group can improve the compound's interaction with biological targets, while its steric bulk can prevent unwanted side reactions.
The acetate moiety in Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate also contributes to its chemical diversity and reactivity. This functional group can undergo hydrolysis to form a carboxylic acid or esterification to introduce additional ester functionalities. Such transformations are crucial for developing prodrugs or conjugates that enhance drug delivery and targeting.
In conclusion, Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1807258-89-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research in this field continues to evolve, further exploration of this compound's pharmacological properties and synthetic applications will undoubtedly contribute to advancements in drug discovery and development.
1807258-89-4 (Methyl 2-cyano-6-(difluoromethyl)pyridine-4-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)